N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)-2-(p-tolyl)acetamide

• IUPAC Name: 2-(4-methylphenyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C16H18N2O2/c1-11-6-8-12(9-7-11)10-15(19)17-16-13-4-2-3-5-14(13)18-20-16/h6-9H,2-5,10H2,1H3,(H,17,19)
• InChI Key: NNWYOMFMVDBHHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=C3CCCCC3=NO2
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

“N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)-2-(p-tolyl)acetamide” is a complex organic compound that contains an isoxazole ring and an acetamide group. Isoxazoles are a class of organic compounds containing a five-membered ring with three carbon atoms, one oxygen atom, and one nitrogen atom. Acetamides, on the other hand, are a class of organic compounds that contain a carbonyl group (C=O) linked to a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the isoxazole ring, which is a heterocyclic ring, and the acetamide group. The presence of these functional groups would likely confer specific chemical properties to the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the reactivity of the isoxazole ring and the acetamide group. The isoxazole ring, being a heterocycle, might undergo reactions such as electrophilic substitution or nucleophilic addition. The acetamide group could potentially undergo hydrolysis, among other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar acetamide group might increase its solubility in polar solvents.

Scientific Research Applications

Biological Activities and Molecular Interactions

A study by Gull et al. (2016) focuses on the synthesis of a series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, which were evaluated for various biological activities including antioxidant, haemolytic, antibacterial, and urease inhibition. These compounds displayed significant activity in urease inhibition, highlighting their potential as therapeutic agents targeting specific enzyme pathways. Molecular docking studies suggested that these acetamide derivatives bind to the non-metallic active site of the urease enzyme, indicating a structured-activity relationship where hydrogen bonding is crucial for enzyme inhibition (Gull et al., 2016).

Chemical Synthesis and Characterization

The synthesis and characterization of novel compounds with potential applications in various fields, including materials science and medicinal chemistry, are also areas of interest. For instance, compounds synthesized via the reaction of β-lactam carbenes with 2-pyridyl isonitriles, followed by acidic hydrolysis, produced 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines. These compounds were found to be efficient fluorescent probes for mercury ions, demonstrating the utility of acetamide derivatives in environmental monitoring and sensor technology (Shao et al., 2011).

Antitumor Activity

Research on the antitumor activities of acetamide derivatives and related compounds has yielded promising results. For example, novel synthesis pathways leading to polyfunctionally substituted heterocyclic compounds derived from similar acetamide structures have shown high inhibitory effects against various human cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer. These studies underscore the potential of acetamide derivatives in the development of new anticancer therapies (Shams et al., 2010).

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities.